Cas no 2060020-47-3 (5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid)

• Product Name: 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid
• CAS No: 2060020-47-3
• MF: C₁₁H₁₈F₃NO₂S
• MW: 285.326332569122
• MDL: MFCD30477325
• CID: 5173423
• PubChem ID: 137701952
• Update Time: 2025-10-21

5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-amino-6-[(cyclopropylmethyl)thio]-3-(trifluoromethyl)-
• 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid

• MDL： MFCD30477325
• Inchi： 1S/C11H18F3NO2S/c12-11(13,14)8(4-10(16)17)3-9(15)6-18-5-7-1-2-7/h7-9H,1-6,15H2,(H,16,17)
• InChI Key： FQIZXEWOUUKRAF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C(F)(F)F)CC(N)CSCC1CC1

Additional information on 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid

Introduction to 5-Amino-6-(Cyclopropylmethyl)sulfanyl-3-(Trifluoromethyl)hexanoic Acid (CAS No. 2060020-47-3)

5-Amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid (CAS No. 2060020-47-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its amino, sulfanyl, and trifluoromethyl functional groups, which contribute to its diverse chemical properties and potential applications in drug discovery and development.

The molecular structure of 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid is particularly intriguing. The presence of the amino group (NH₂) provides the compound with basic properties, making it suitable for forming salts with acids. The sulfanyl group (SCH₂CH₂C₃H₅) introduces a flexible alkyl chain that can enhance the compound's lipophilicity and potentially improve its cell membrane permeability. The trifluoromethyl group (CF₃) is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability.

In recent years, there has been a growing interest in compounds containing trifluoromethyl groups due to their unique properties and potential therapeutic applications. For instance, trifluoromethylated compounds have been explored for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The combination of the amino, sulfanyl, and trifluoromethyl groups in 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid suggests that it could have a wide range of biological activities, making it a valuable candidate for further investigation.

The synthesis of 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid has been reported in several studies. One common synthetic route involves the reaction of a suitable starting material with a trifluoromethylating agent followed by the introduction of the amino and sulfanyl groups. The specific synthetic methods can vary depending on the desired purity and yield of the final product. Advanced synthetic techniques such as transition-metal-catalyzed reactions and organocatalysis have been employed to optimize the synthesis process.

In terms of biological activity, preliminary studies have shown that 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid exhibits promising properties as a potential therapeutic agent. For example, it has been found to have moderate inhibitory activity against certain enzymes involved in metabolic pathways. Additionally, its lipophilic nature may facilitate its uptake by cells, enhancing its bioavailability and efficacy.

The potential applications of 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid in medicinal chemistry are diverse. It could be used as a lead compound for the development of new drugs targeting various diseases, including metabolic disorders, neurological conditions, and cancer. Ongoing research is focused on elucidating the exact mechanisms of action and optimizing the compound's pharmacological properties through structure-activity relationship (SAR) studies.

Beyond its therapeutic potential, 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid may also find applications in other areas of chemistry and biology. For instance, it could serve as a building block for the synthesis of more complex molecules or as a probe for studying biological processes at the molecular level.

In conclusion, 5-amino-6-(cyclopropylmethyl)sulfanyl-3-(trifluoromethyl)hexanoic acid (CAS No. 2060020-47-3) is a promising compound with unique structural features that offer a wide range of potential applications in medicinal chemistry and beyond. Further research is needed to fully explore its biological activities and optimize its properties for practical use in drug discovery and development.